tert-Butyl (3-(2-(2-(3-aminopropoxy)ethoxy)ethoxy)propyl)carbamate

• IUPAC Name: tert-butyl N-[3-[2-[2-(3-aminopropoxy)ethoxy]ethoxy]propyl]carbamate
• InChI: InChI=1S/C15H32N2O5/c1-15(2,3)22-14(18)17-7-5-9-20-11-13-21-12-10-19-8-4-6-16/h4-13,16H2,1-3H3,(H,17,18)
• InChI Key: WHHYAYNALHPDGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCOCCOCCOCCCN
• Molecular Formula: C15H32N2O5
• DSSTOX Substance ID: DTXSID50475305
• Molecular Weight: 320.42 g/mol
• CAS No.: 194920-62-2

Description

Tert-Butyl (3-(2-(2-(3-aminopropoxy)ethoxy)ethoxy)propyl)carbamate is a useful research compound. Its molecular formula is C15H32N2O5 and its molecular weight is 320.42 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Other Chemical Compounds : This compound is used as an intermediate in the synthesis of other chemicals, such as in the preparation of 2-(2-((6-chlorohexyl)oxy)ethoxy) ethanamine (Zhong-Qian Wu, 2011).

• Protective Group in Synthesis : It serves as a protective group in complex organic syntheses, such as in the regioselective deprotection and acylation of penta‐N‐protected thermopentamine (J. Pak & M. Hesse, 1998).

• Intermediate in Biologically Active Compounds : It's an important intermediate in the synthesis of biologically active compounds, as seen in the synthesis of tert-butyl 5-amino-4 - ((2- (dimethylamino) ethyl) (methyl) amino) -2- methoxyphenyl) Carbamate (Bingbing Zhao et al., 2017).

• Pharmaceutical Research : In pharmaceutical research, it's used in the synthesis of specific compounds, such as tert-butyl 3-(2-(4-amino-3-(2-aminobenzo[d]oxazole-5-yl)-1H-pyrazole[3,4-d] pyrimidine-1-yl) ethoxy) propionate, an intermediate in the synthesis of mTOR targeted PROTAC molecule PRO1 (Qi Zhang et al., 2022).

• Role in Diels‐Alder Reactions : It is utilized in Diels‐Alder reactions, a key method in organic chemistry for creating carbon-carbon bonds, as illustrated in the preparation of a 2‐Amido Substituted Furan (A. Padwa et al., 2003).

• Study of Foldamer Based on Aza/α-Dipeptide Oligomerization : Used in the study of new classes of foldamer, as seen in the synthesis of Boc-AzAla-Ala-OMe (Cécile Abbas et al., 2009).

• Synthesis of Thermosensitive Dendrimers : It's involved in the synthesis of novel thermosensitive benzyl ether dendrimers with oligoethyleneoxy chains (Deng Jin-gen, 2013).

Mechanism of Action

Target of Action

It’s known that the compound contains an amino group that is reactive with carboxylic acids, activated nhs esters, carbonyls (ketone, aldehyde), etc .

Mode of Action

Boc-TOTA is a linker containing an amino group with a Boc-protected amino group . The Boc group can be deprotected under mild acidic conditions to form the free amine . This deprotection allows the compound to interact with its targets, leading to various biochemical reactions .

Result of Action

Its ability to form a free amine under mild acidic conditions suggests that it may play a role in various biochemical reactions .

Action Environment

The action, efficacy, and stability of Boc-TOTA can be influenced by various environmental factors. For instance, the Boc group can be deprotected to form a free amine under mild acidic conditions . This suggests that the pH of the environment could potentially influence the action of Boc-TOTA.